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Cat. No.: B1348299

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxy-3,4-dihydro-2H-pyrrole, also known as 2-methoxy-1-pyrroline, is a heterocyclic
organic compound with the chemical formula CsHoNO. This guide provides a comprehensive
overview of its physical properties, synthesis, and spectral characterization, serving as a
technical resource for its application in research and development, particularly in the
pharmaceutical and medicinal chemistry sectors. Its structural motif is a key intermediate in the
synthesis of more complex biologically active molecules.[1][2]

Core Physical and Chemical Properties

5-Methoxy-3,4-dihydro-2H-pyrrole is typically a colorless to light yellow liquid.[1] It is soluble
in organic solvents such as ethanol and dimethylformamide, and slightly soluble in water.[1]
The compound is recognized for its utility as a synthetic intermediate in organic synthesis.[1] In
the pharmaceutical field, it serves as a starting material for the synthesis of biologically active
molecules and is used in medicinal chemistry to prepare compounds that may inhibit biological
enzyme activity and regulate cell signaling.[1]

Table 1: Physical and Chemical Properties of 5-Methoxy-3,4-dihydro-2H-pyrrole
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Property Value Reference

Molecular Formula CsHsNO [3]

Molecular Weight 99.13 g/mol [3]

Boiling Point 118-121 °C [4]

120.2 °C at 760 mmHg [3]

148-149 °C [1]

Density approx. 1.041 g/cm3 [1]

1.05+0.1 g/cm3 [4]

1.1+0.1 g/cm3 [3]

Melting Point About -61 °C [1]

Appearance Colorless to light yellow liquid [1]
Soluble in ethanol and

Solubility dimethylformamide, slightly [1]
soluble in water.

CAS Number 5264-35-7 [31[5]

Spectroscopic Data

Detailed experimental spectroscopic data for 5-methoxy-3,4-dihydro-2H-pyrrole is not readily

available in the cited literature. However, based on the known structure and data for similar

pyrroline derivatives, the expected spectral characteristics can be predicted.

Table 2: Predicted Spectroscopic Data for 5-Methoxy-3,4-dihydro-2H-pyrrole

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.echemi.com/produce/pr25030419073-5-methoxy-3-4-dihydro-2h-pyrrole.html
https://www.echemi.com/produce/pr25030419073-5-methoxy-3-4-dihydro-2h-pyrrole.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7703937.aspx
https://www.echemi.com/produce/pr25030419073-5-methoxy-3-4-dihydro-2h-pyrrole.html
https://www.chembk.com/en/chem/5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
https://www.chembk.com/en/chem/5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7703937.aspx
https://www.echemi.com/produce/pr25030419073-5-methoxy-3-4-dihydro-2h-pyrrole.html
https://www.chembk.com/en/chem/5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
https://www.chembk.com/en/chem/5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
https://www.chembk.com/en/chem/5-METHOXY-3,4-DIHYDRO-2H-PYRROLE
https://www.echemi.com/produce/pr25030419073-5-methoxy-3-4-dihydro-2h-pyrrole.html
https://wap.guidechem.com/encyclopedia/5-methoxy-3-4-dihydro-2h-pyrro-dic111321.html
https://www.benchchem.com/product/b1348299?utm_src=pdf-body
https://www.benchchem.com/product/b1348299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Expected Peaks/Signals

Signals corresponding to the methoxy group
1H NMR protons (-OCHs), and the three methylene
groups (-CHz2-) of the dihydropyrrole ring.

Resonances for the methoxy carbon, the three
13C NMR methylene carbons, and the imine carbon
(C=N).

Characteristic absorption bands for C-O
IR Spectroscopy stretching (ether), C=N stretching (imine), and
C-H stretching (aliphatic).

A molecular ion peak corresponding to the
M Spect . molecular weight (99.13 g/mol ) and
ass Spectrometry ) ] ]
fragmentation patterns consistent with the loss

of methoxy or other small fragments.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-methoxy-3,4-dihydro-
2H-pyrrole was not found in the provided search results, a general synthetic approach is
mentioned. The preparation is typically carried out via a nucleophilic substitution reaction.[1] A
plausible method involves the reaction of a suitable precursor like 2-bromo-1-pyrroline with

methanol.[1]

A more general, multi-step synthesis and purification procedure for a related compound, 2-
phenyl-1-pyrroline, starting from N-vinylpyrrolidin-2-one and ethyl benzoate, provides a useful
reference for the type of methodology that could be adapted.[6] This process involves the
formation of an intermediate keto lactam, followed by acid-catalyzed hydrolysis and cyclization,
and subsequent purification by distillation.[6]

General Purification Strategy for Pyrroline Derivatives:

A common purification protocol for pyrroline derivatives involves the following steps:
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o Extraction: The crude product is dissolved in an organic solvent like ethyl acetate and
washed with a basic aqueous solution (e.g., sodium bicarbonate) and brine to remove acidic
and water-soluble impurities.

e Drying: The organic layer is dried over an anhydrous drying agent such as magnesium
sulfate.

e Solvent Removal: The solvent is removed under reduced pressure.

« Distillation or Chromatography: The crude product is then purified by vacuum distillation or
column chromatography on silica gel to yield the pure compound.

Synthesis and Purification Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a
2-substituted-1-pyrroline, which can be conceptually applied to 5-methoxy-3,4-dihydro-2H-
pyrrole.

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of 5-methoxy-3,4-dihydro-
2H-pyrrole.

Biological Activity and Signaling Pathways

While it is stated that 5-methoxy-3,4-dihydro-2H-pyrrole is utilized in medicinal chemistry to
create compounds that inhibit enzyme activity and modulate cell signaling, specific signaling
pathways directly involving this compound are not detailed in the available literature.[1]
However, the broader class of pyrroline derivatives is known to exhibit a range of biological
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activities, and this compound serves as a valuable scaffold for developing new therapeutic
agents.[2]

Safety Information

5-Methoxy-3,4-dihydro-2H-pyrrole is considered to have low toxicity.[1] However, standard
laboratory safety precautions should always be observed.[1] This includes avoiding direct
contact with skin and eyes, ensuring good ventilation to prevent inhalation of vapors, and
storing the compound away from ignition sources and oxidizing agents in a tightly sealed
container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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